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Compound of Interest

Compound Name: 2-Methoxy-4-(2-nitrovinyl)phenol

Cat. No.: B361433 Get Quote

Technical Support Center: 2-Methoxy-4-(2-
nitrovinyl)phenol
This technical support center provides guidance on the stability and storage of 2-Methoxy-4-(2-
nitrovinyl)phenol, alongside troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for 2-Methoxy-4-(2-nitrovinyl)phenol?

For optimal stability, 2-Methoxy-4-(2-nitrovinyl)phenol should be stored in a tightly sealed

container in a dry location at room temperature.

Q2: What is the typical shelf life of this compound?

The shelf life of 2-Methoxy-4-(2-nitrovinyl)phenol has not been publicly established through

extensive stability studies. For critical applications, it is recommended that users perform their

own stability assessments.

Q3: What are the signs of degradation of 2-Methoxy-4-(2-nitrovinyl)phenol?

Visual signs of degradation may include a change in color or texture of the solid material.

Chemical degradation, such as polymerization or reaction of the nitrovinyl group, may not be

visually apparent. Purity should be verified analytically if degradation is suspected.
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Q4: Is 2-Methoxy-4-(2-nitrovinyl)phenol sensitive to light or air?

While specific data on the light and air sensitivity of 2-Methoxy-4-(2-nitrovinyl)phenol is not

available, compounds with nitrovinyl groups can be reactive. It is good laboratory practice to

store it in a tightly sealed container, protected from light.

Q5: What are the known incompatibilities of this compound?

The nitrovinyl group is an electron-withdrawing group, making the compound susceptible to

Michael addition reactions with nucleophiles. Contact with strong bases, amines, and thiols

should be avoided to prevent unintended reactions.
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Issue Potential Cause Recommended Action

Inconsistent experimental

results over time

Degradation of the compound

due to improper storage or

handling.

1. Verify the purity of the

stored compound using a

suitable analytical method like

HPLC or ¹H NMR. 2. If purity

has decreased, consider

purchasing a fresh batch. 3.

Ensure the compound is

stored at room temperature in

a tightly sealed, dry, and dark

environment.

Poor solubility in a reaction

solvent

The compound may have

degraded or polymerized,

leading to reduced solubility.

1. Confirm the identity and

purity of the compound. 2.

Attempt to dissolve a small

sample in a reliable solvent

(e.g., DMSO) to check for

insolubles. 3. If solubility

issues persist with a confirmed

pure sample, consider

alternative solvents or

sonication to aid dissolution.

Unexpected side products in a

reaction

The nitrovinyl group is reactive

and may participate in side

reactions.

1. Review the reaction

conditions, particularly the

presence of nucleophiles that

could react with the nitrovinyl

moiety. 2. Consider protecting

the phenol group if it is

suspected of interfering with

the desired reaction. 3. Purify

the starting material to remove

any potential reactive

impurities.
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Table 1: Physicochemical Properties of 2-Methoxy-4-(2-nitrovinyl)phenol

Property Value

Molecular Formula C₉H₉NO₄

Molecular Weight 195.17 g/mol

Appearance Powder

Purity (Typical) ≥98%

Table 2: Recommended Storage Conditions Summary

Condition Recommendation Rationale

Temperature Room Temperature
General recommendation from

supplier safety data.

Atmosphere Dry, Inert (e.g., Argon)
To prevent potential hydrolysis

or oxidation.

Light Protect from Light
To prevent potential

photochemical degradation.

Container Tightly Sealed
To prevent moisture uptake

and contamination.

Experimental Protocols
Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of 2-Methoxy-4-(2-
nitrovinyl)phenol.

Sample Preparation: Accurately weigh approximately 1 mg of 2-Methoxy-4-(2-
nitrovinyl)phenol and dissolve it in 1 mL of a suitable solvent (e.g., acetonitrile or methanol)

to prepare a 1 mg/mL stock solution. Further dilute as necessary for analysis.

HPLC System:
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Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid. A

typical gradient could be:

0-1 min: 95% A, 5% B

1-10 min: Gradient to 5% A, 95% B

10-12 min: Hold at 5% A, 95% B

12-13 min: Gradient back to 95% A, 5% B

13-15 min: Re-equilibration at 95% A, 5% B

Flow Rate: 1.0 mL/min.

Injection Volume: 10 µL.

Detection: UV detector at a wavelength determined by the UV-Vis spectrum of the

compound (a scan from 200-400 nm is recommended to find the optimal wavelength).

Analysis: Inject the sample and integrate the peak areas. Purity is calculated as the

percentage of the main peak area relative to the total area of all peaks.
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Caption: Experimental workflow for using 2-Methoxy-4-(2-nitrovinyl)phenol.
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Caption: Factors influencing the stability of 2-Methoxy-4-(2-nitrovinyl)phenol.

To cite this document: BenchChem. [Stability and storage conditions for 2-Methoxy-4-(2-
nitrovinyl)phenol.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b361433#stability-and-storage-conditions-for-2-
methoxy-4-2-nitrovinyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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